2-chloro-N'-(1-(3,4-dichlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)benzohydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Anticancer Applications
Novel pyrazolopyrimidines derivatives have been synthesized and evaluated for their anticancer properties. These compounds have shown inhibitory activities against various cancer cell lines, indicating their potential as therapeutic agents for cancer treatment. For example, studies have highlighted the synthesis of new derivatives with cytotoxic activity against breast (MCF-7), colon (HCT-116), and liver (HEPG-2) cancer cell lines, showcasing their potential in cancer therapy (Rahmouni et al., 2016), (Bakr & Mehany, 2016).
Anti-inflammatory and Antimicrobial Applications
Compounds within this class have also been explored for their anti-inflammatory and antimicrobial activities. The design and synthesis of thiazolopyrimidine derivatives, for instance, have been investigated for their antinociceptive and anti-inflammatory properties, indicating the versatility of pyrazolopyrimidine derivatives in addressing various inflammatory conditions and pain management (Selvam et al., 2012).
Antimalarial Activity
Research into the antimalarial properties of these derivatives has led to the discovery of compounds with significant activity against malaria. The synthesis of 4-acylhydrazone-5-pyrazolones and their Zinc(II) metal complexes have been characterized and evaluated for in vitro antimalarial activity, providing new avenues for antimalarial drug development (Shaikh et al., 2021).
Other Therapeutic Applications
Additionally, the incorporation of pyrazolopyrimidine moieties into other heterocyclic systems has shown promise in various therapeutic areas, including the development of new antimicrobial agents and the investigation of their mechanism of action. This underscores the potential of these compounds in creating novel treatments for infectious diseases (Abunada et al., 2008).
Properties
IUPAC Name |
2-chloro-N'-[1-(3,4-dichlorophenyl)pyrazolo[3,4-d]pyrimidin-4-yl]benzohydrazide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H11Cl3N6O/c19-13-4-2-1-3-11(13)18(28)26-25-16-12-8-24-27(17(12)23-9-22-16)10-5-6-14(20)15(21)7-10/h1-9H,(H,26,28)(H,22,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
URZQZLNFTGNDHY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)NNC2=C3C=NN(C3=NC=N2)C4=CC(=C(C=C4)Cl)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H11Cl3N6O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
433.7 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.